Cas no 1308087-58-2 (4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1308087-58-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6185493
• PubChem ID: 61793120
• Update Time: 2025-06-22

4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide
• AKOS011065301
• 4-nitro-N-[(piperidin-4-yl)methyl]benzene-1-sulfonamide
• SCHEMBL21465270
• EN300-1167892
• 1308087-58-2

• Inchi： 1S/C12H17N3O4S/c16-15(17)11-1-3-12(4-2-11)20(18,19)14-9-10-5-7-13-8-6-10/h1-4,10,13-14H,5-9H2
• InChI Key： IYDDGXNMFZGJBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide

Introduction to 4-Nitro-N-(Piperidin-4-Yl)Methylbenzene-1-Sulfonamide (CAS No. 1308087-58-2)

4-Nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1308087-58-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with a nitro group and a piperidine moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The sulfonamide group in the molecule is known for its ability to form strong hydrogen bonds, which can enhance the bioavailability of drugs. The nitro group on the benzene ring contributes to the compound's electronic properties, potentially influencing its reactivity and selectivity in biological systems. The piperidine ring, a six-membered cyclic amine, adds structural rigidity and can serve as a site for further functionalization or interactions with biological targets.

Recent studies have highlighted the importance of 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide in the development of novel therapeutic agents. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological properties, 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide has also been studied for its synthesis and structural characterization. A 2023 paper in *Organic Letters* described an efficient synthesis route involving a palladium-catalyzed coupling reaction, which significantly improved the yield and purity of the compound. This advancement not only facilitates further research but also paves the way for large-scale production if deemed necessary.

The sulfonamide group in this compound plays a crucial role in its pharmacokinetic properties. Studies have shown that sulfonamides generally exhibit good absorption and stability in biological systems, making them ideal candidates for drug development. Furthermore, the presence of the nitro group allows for potential redox cycling, which could be exploited in designing antioxidants or radical scavengers.

From an environmental perspective, understanding the degradation pathways of 4-nitro-N-(piperidin-4-yl)methylbenzene-1-sulfonamide is essential for assessing its ecological impact. Recent research has focused on its biodegradation under various conditions, including microbial activity and photodegradation. Preliminary results indicate that the compound exhibits moderate biodegradability, though further studies are required to fully understand its environmental fate.

In conclusion, 4-nitro-N-(piperidin-4-yllmethylbenzene-l-sulfonamide (CAS No. 1308087_58_2) is a multifaceted compound with promising applications in drug discovery and development. Its unique structure endows it with diverse chemical properties, making it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.